Cas no 2172518-79-3 (5-butyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid)

• Product Name: 5-butyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid
• CAS No: 2172518-79-3
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6362269
• PubChem ID: 165764553
• Update Time: 2025-10-30

5-butyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-butyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid
• 2172518-79-3
• EN300-1621524

• Inchi： 1S/C11H15NO4/c1-3-4-5-11(2)8(13)7(9(14)15)6-12-10(11)16/h6,13H,3-5H2,1-2H3,(H,14,15)
• InChI Key： ZJQXELCTJKKRAZ-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=NC(C1(C)CCCC)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87Ų

Additional information on 5-butyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid

Comprehensive Overview of 5-butyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid (CAS No. 2172518-79-3)

The compound 5-butyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid (CAS No. 2172518-79-3) is a specialized organic molecule with a unique structural framework. Its chemical name reflects its tetrahydropyridine core, which is functionalized with a butyl group, a methyl group, and a carboxylic acid moiety. This combination of substituents makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 5-butyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid has surged due to their potential applications in drug discovery. Researchers are exploring its role as a building block for small-molecule inhibitors and enzyme modulators, aligning with the growing trend of targeted therapy in precision medicine. Its dioxo functionality also suggests utility in chelation and metal-binding applications, a hot topic in materials science.

The synthesis of CAS No. 2172518-79-3 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being investigated to improve yield and sustainability—a nod to the industry's shift toward green chemistry. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for end-users in R&D.

From an SEO perspective, queries like "tetrahydropyridine derivatives uses", "5-butyl-5-methyl-4,6-dioxo synthesis", and "CAS 2172518-79-3 suppliers" reflect user interest in procurement and applications. The compound's relevance to AI-driven drug design also ties into broader searches for "computational chemistry tools" and "machine learning in molecular discovery", highlighting its interdisciplinary appeal.

Regulatory compliance is another key consideration. While 5-butyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid is not classified as hazardous, proper handling protocols are recommended to ensure safety during laboratory use. Its stability under various pH conditions and solubility profiles are frequently studied, addressing common questions about "storage conditions for carboxylic acid derivatives" and "solubility enhancement techniques".

In summary, CAS No. 2172518-79-3 represents a versatile scaffold with untapped potential across multiple scientific domains. Its alignment with trends like sustainable synthesis and precision therapeutics ensures continued relevance in both academic and industrial settings.